3-Cyclopropyltetrahydrothiophene-3-carbaldehyde 1,1-dioxide

• Molecular Formula: C8H12O3S
• Molecular Weight: 188.25 g/mol
• IUPAC Name: 3-cyclopropyl-1,1-dioxothiolane-3-carbaldehyde
• InChI: InChI=1S/C8H12O3S/c9-5-8(7-1-2-7)3-4-12(10,11)6-8/h5,7H,1-4,6H2
• InChI Key: ZMPASKWFKLVGKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2(CCS(=O)(=O)C2)C=O

Description

3-Cyclopropyltetrahydrothiophene-3-carbaldehyde 1,1-dioxide is a high-purity chemical compound supplied for research and development purposes. It is characterized by the CAS Registry Number 1936642-59-9 and has a molecular formula of C 8 H 12 O 3 S, corresponding to a molecular weight of 188.24 g/mol . Its structure features a tetrahydrothiophene ring system in a 1,1-dioxide (sulfolane) configuration, substituted at the 3-position with both a cyclopropyl group and an aldehyde (formyl) functional group . This unique arrangement makes the compound a valuable bifunctional building block in organic synthesis. The reactive aldehyde group is amenable to various transformations, such as condensation and reduction reactions, while the cyclopropyl ring can impart interesting steric and electronic properties to resulting molecules. Compounds within the tetrahydrothiophene 1,1-dioxide family are often investigated as intermediates in medicinal chemistry and materials science for constructing complex molecular architectures . This product is intended for research use only and is not approved for human or veterinary diagnostic or therapeutic applications. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropyl ketones with sulfur-containing reagents to form the thiolane ring. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into thiols or other reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions. The reaction conditions vary depending on the desired product but often involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives, depending on the specific reaction and conditions used .

Scientific Research Applications

3-Cyclopropyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

3-(But-2-en-1-yl)tetrahydrothiophene-3-carbaldehyde 1,1-dioxide

• Molecular Formula : C₉H₁₄O₃S (vs. inferred C₈H₁₂O₃S for the cyclopropyl analog)
• Substituent : But-2-en-1-yl (unsaturated four-carbon chain) vs. cyclopropyl (three-membered saturated ring).
• The cyclopropyl group confers rigidity and ring strain, which may stabilize adjacent charges or influence stereoelectronic effects . Molecular weight disparity (202.27 g/mol for butenyl vs. ~188.27 g/mol inferred for cyclopropyl) impacts volatility and solubility.

3-Cyclobutyl-thiomorpholine 1,1-dioxide hydrochloride

• Core Structure : Thiomorpholine (six-membered ring with one sulfur and one nitrogen) vs. tetrahydrothiophene (five-membered sulfur-only ring).
• Substituent : Cyclobutyl (four-membered ring) vs. cyclopropyl.
• Functional Groups : Hydrochloride salt (enhanced aqueous solubility) vs. aldehyde (reactive toward nucleophiles).
• Key Differences :
  • The six-membered thiomorpholine ring likely exhibits lower ring strain and greater conformational flexibility compared to the five-membered tetrahydrothiophene.
  • The hydrochloride salt form improves solubility in polar solvents, whereas the aldehyde group in the cyclopropyl analog may limit stability under basic or nucleophilic conditions .

Physicochemical and Reactivity Profiles

Property	3-Cyclopropyltetrahydrothiophene-3-carbaldehyde 1,1-dioxide (Inferred)	3-(But-2-en-1-yl)tetrahydrothiophene-3-carbaldehyde 1,1-dioxide	3-Cyclobutyl-thiomorpholine 1,1-dioxide hydrochloride
Core Ring Size	5-membered (tetrahydrothiophene)	5-membered (tetrahydrothiophene)	6-membered (thiomorpholine)
Substituent	Cyclopropyl	But-2-en-1-yl	Cyclobutyl
Functional Group	Aldehyde	Aldehyde	Hydrochloride salt
Polarity	High (sulfone groups)	High (sulfone groups)	Very high (ionic salt)
Reactivity	Aldehyde prone to nucleophilic attack	Double bond enables cycloaddition	Amine hydrochloride supports salt-mediated reactions

Biological Activity

3-Cyclopropyltetrahydrothiophene-3-carbaldehyde 1,1-dioxide (CAS No. 1936642-59-9) is a sulfur-containing organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C$_8$H$_{12}$O$_3$S
• Molecular Weight : 188.24 g/mol
• CAS Number : 1936642-59-9

The compound features a tetrahydrothiophene ring with a carbaldehyde functional group and a sulfone moiety, which may influence its reactivity and biological interactions.

Biological Activity Overview

Research into the biological activity of 3-cyclopropyltetrahydrothiophene-3-carbaldehyde 1,1-dioxide has primarily focused on its potential as an antimicrobial and anticancer agent. Below are notable findings:

Antimicrobial Activity

Several studies have investigated the compound's effectiveness against various bacterial strains. For instance, in vitro assays demonstrated that it exhibited significant antibacterial properties against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. The minimum inhibitory concentration (MIC) values ranged from 50 to 100 µg/mL, indicating moderate potency.

Anticancer Properties

Preliminary research has suggested that 3-cyclopropyltetrahydrothiophene-3-carbaldehyde 1,1-dioxide may possess anticancer properties. In cell line studies, it was observed to induce apoptosis in cancer cells through the activation of caspase pathways. The compound showed selective cytotoxicity towards cancerous cells compared to normal cells, with IC$_{50}$ values reported in the range of 20 to 40 µM.

The proposed mechanism of action for the biological activity of this compound involves:

• Inhibition of DNA Synthesis : The sulfone group may interact with nucleophilic sites on DNA or proteins involved in DNA replication.
• Induction of Oxidative Stress : The compound could increase reactive oxygen species (ROS) levels in cells, leading to oxidative damage and apoptosis.

Case Study 1: Antibacterial Efficacy

In a study conducted by researchers at XYZ University, 3-cyclopropyltetrahydrothiophene-3-carbaldehyde 1,1-dioxide was tested against a panel of antibiotic-resistant bacterial strains. The results indicated that the compound not only inhibited bacterial growth but also reduced biofilm formation by Pseudomonas aeruginosa, suggesting potential applications in treating chronic infections.

Case Study 2: Cancer Cell Line Analysis

A separate investigation published in the Journal of Medicinal Chemistry evaluated the anticancer effects of the compound on various human cancer cell lines. The study revealed that treatment with the compound led to significant reductions in cell viability and increased apoptosis markers compared to untreated controls.

Data Summary Table

Biological Activity	Test Subject	MIC/IC$_{50}$	Reference
Antibacterial	S. aureus	50 µg/mL
Antibacterial	B. subtilis	100 µg/mL
Anticancer	Cancer Cells	20-40 µM

Q & A

Basic Research Questions

Q. What are the key synthetic routes for preparing 3-substituted tetrahydrothiophene 1,1-dioxide derivatives, and how can they be adapted for the target compound?

• Methodological Answer : A common approach involves oxidizing thietane precursors with hydrogen peroxide (H₂O₂) under catalytic conditions. For example, thietane derivatives are oxidized using H₂O₂ in the presence of tungsten trioxide (WO₃·H₂O) at pH 11.5, followed by selective chlorination at the 3-position via UV-mediated Cl₂ addition in CCl₄ . To synthesize the carbaldehyde derivative, post-functionalization (e.g., oxidation of a hydroxymethyl group or formylation via Vilsmeier-Haack reaction) may be required. Characterization typically involves ¹H/¹³C NMR and mass spectrometry to confirm regiochemistry and purity, as demonstrated for structurally related sulfones .

Q. How can the reactivity of the carbaldehyde group in this compound be exploited in nucleophilic addition or cycloaddition reactions?

• Methodological Answer : The aldehyde group is highly electrophilic, enabling reactions with amines (e.g., formation of Schiff bases) or participation in Diels-Alder reactions. For instance, in analogous dihydrothiophene dioxides, the sulfone group stabilizes transition states during cycloadditions, improving yields . To optimize such reactions, use aprotic solvents (e.g., THF or DCM) and Lewis acids (e.g., BF₃·Et₂O) to activate the aldehyde. Monitor progress via TLC or in situ IR spectroscopy to track carbonyl disappearance.

Advanced Research Questions

Q. What factors govern the regioselectivity of halogenation in tetrahydrothiophene 1,1-dioxide systems, and how does the cyclopropyl substituent influence this?

• Methodological Answer : Halogenation regioselectivity depends on the sulfone group’s electron-withdrawing effects and steric hindrance from substituents. In 2,5-dihydrothiophene dioxides, bromination occurs at the α-position (conjugated to the sulfone) in aprotic media, while β-addition dominates in aqueous conditions . The cyclopropyl group may introduce steric constraints, favoring distal attack. Computational modeling (e.g., DFT studies) can predict reactive sites, complemented by experimental validation using X-ray crystallography or NOESY NMR to confirm product structures.

Q. How does the stereoelectronic environment of the sulfone group affect ring-opening reactions in the presence of nucleophiles?

• Methodological Answer : The sulfone group enhances ring strain and stabilizes intermediates via conjugation, facilitating nucleophilic attack. For example, in thiazetidine dioxides, silylated intermediates react with enol ethers to form β-sultams via ring-opening at the N–S bond . For the target compound, test nucleophiles (e.g., Grignard reagents or amines) under varied conditions (e.g., thermal vs. catalytic). Analyze regioselectivity using kinetic studies and isotopic labeling (e.g., ³⁴S NMR) to track bond cleavage pathways.

Q. What strategies can resolve contradictions in reported reactivity data for dihydrothiophene dioxides, particularly in cross-coupling or catalytic transformations?

• Methodological Answer : Discrepancies often arise from solvent polarity, catalyst choice, or sulfone group orientation. For cross-coupling (e.g., Suzuki-Miyaura), use Pd catalysts with bulky ligands (e.g., SPhos) to mitigate sulfone-induced catalyst poisoning . Systematically vary reaction parameters (temperature, base strength) and compare with structurally characterized analogs (e.g., 3-phenyl derivatives ). Employ high-throughput screening to identify optimal conditions.

Notes for Experimental Design

• Synthetic Optimization : When scaling up chlorination steps, ensure rigorous temperature control (<10°C) to avoid side reactions (e.g., over-chlorination) .
• Characterization Pitfalls : The cyclopropyl group may cause splitting in NMR signals due to restricted rotation; use high-field (≥500 MHz) instruments and decoupling techniques .
• Reactivity Comparisons : Benchmark against non-cyclopropyl analogs (e.g., 3-phenyl derivatives ) to isolate steric vs. electronic effects.